Cas no 1217860-34-8 ((S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid)

(S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid is a chiral organic compound featuring a benzyl-substituted piperazine core linked to a benzoic acid moiety via a methylene bridge. Its stereospecific (S)-configuration enhances selectivity in pharmaceutical and biochemical applications, making it valuable as an intermediate in drug discovery and medicinal chemistry. The compound's structural rigidity and functional groups allow for versatile derivatization, facilitating its use in the synthesis of receptor-targeting molecules. Its benzoic acid group provides solubility in polar solvents, aiding in purification and formulation. This compound is particularly useful in the development of CNS-active agents due to the piperazine scaffold's affinity for neurotransmitter receptors.
(S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid structure
1217860-34-8 structure
Product Name:(S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid
CAS No:1217860-34-8
MF:C19H22N2O2
MW:310.390184879303
CID:2092319
PubChem ID:45072711
Update Time:2025-10-23

(S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid
    • AKOS015855888
    • 3-{[(3S)-3-BENZYLPIPERAZIN-1-YL]METHYL}BENZOIC ACID
    • (s)-1-(3-carboxyphenylmethyl)-3-benzyl piperazine
    • 1217860-34-8
    • MDL: MFCD11112711
    • Inchi: 1S/C19H22N2O2/c22-19(23)17-8-4-7-16(11-17)13-21-10-9-20-18(14-21)12-15-5-2-1-3-6-15/h1-8,11,18,20H,9-10,12-14H2,(H,22,23)/t18-/m0/s1
    • InChI Key: KODJLNIVKVQJSR-SFHVURJKSA-N
    • SMILES: OC(C1=CC=CC(=C1)CN1CCN[C@@H](CC2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 310.168127949Da
  • Monoisotopic Mass: 310.168127949Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.6Ų

(S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid Pricemore >>

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Additional information on (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid

Recent Advances in the Study of (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid (CAS: 1217860-34-8)

In recent years, (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid (CAS: 1217860-34-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzylpiperazine and benzoic acid moieties, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid has been optimized in recent studies to improve yield and purity. Researchers have reported a multi-step synthetic route starting from commercially available precursors, with key steps including the formation of the piperazine ring and subsequent functionalization with the benzyl and benzoic acid groups. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structure and purity of the final product.

Pharmacological studies have revealed that (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid exhibits notable activity as a modulator of specific neurotransmitter receptors. In particular, it has been investigated for its potential to interact with serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug candidates.

One of the most significant findings in recent research is the compound's potential as an anti-inflammatory agent. Studies have shown that (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid can inhibit the production of pro-inflammatory cytokines in immune cells, making it a candidate for the treatment of chronic inflammatory conditions. Mechanistic studies suggest that this effect may be mediated through the modulation of NF-κB signaling pathways.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has been extensively studied. Recent data indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and a half-life suitable for once- or twice-daily dosing. Metabolism studies have identified the major metabolic pathways, with hepatic clearance playing a significant role in its elimination.

Looking ahead, researchers are exploring the potential of (S)-3-((3-Benzylpiperazin-1-yl)methyl)benzoic acid in combination therapies and as a scaffold for the development of novel derivatives with enhanced activity and selectivity. The compound's versatility and promising preliminary results position it as an important focus for future drug discovery efforts in the chemical biology and pharmaceutical fields.

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